Cas no 2229121-71-3 (1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde
• CAS No: 2229121-71-3
• MF: C₁₀H₇BrF₂O
• MW: 261.062789201736
• CID: 6282606
• PubChem ID: 165716287
• Update Time: 2025-06-11

1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde
• 2229121-71-3
• EN300-1923372

• Inchi： 1S/C10H7BrF2O/c11-7-4-9(13)8(12)3-6(7)10(5-14)1-2-10/h3-5H,1-2H2
• InChI Key： RQEKPOHXYVCENF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1(C=O)CC1)F)F

Computed Properties

• Exact Mass: 259.96483g/mol
• Monoisotopic Mass: 259.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde

Introduction to 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde (CAS No. 2229121-71-3)

1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde, identified by its CAS number 2229121-71-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with an aldehyde functional group, coupled with a brominated and difluorinated aromatic ring system. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural motif of 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde incorporates several key chemical elements that contribute to its potential biological activity. The cyclopropane ring is known for its rigid three-membered structure, which can enhance the binding affinity of a molecule to biological targets. Additionally, the aldehyde group (CHO) serves as a versatile functional handle for further chemical modifications, enabling the synthesis of more complex derivatives. The aromatic ring system, specifically the bromo and difluoro substituents, introduces electronic and steric effects that can modulate the compound's interactions with biological receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The cyclopropane scaffold has been extensively studied due to its ability to mimic strained natural products and improve metabolic stability. Furthermore, the introduction of halogen atoms into aromatic rings can enhance lipophilicity and binding affinity, making these compounds attractive for drug design. The combination of these features in 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde positions it as a valuable scaffold for exploring new pharmacological pathways.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors for various biological targets. The aldehyde group can participate in hydrogen bonding interactions, while the bromo and difluoro substituents can engage in hydrophobic and π-stacking interactions with protein receptors. These interactions are critical for achieving high selectivity and efficacy in drug candidates. Recent studies have demonstrated that similar compounds containing cyclopropane rings have shown promise in inhibiting enzymes involved in inflammatory pathways, making 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde a candidate for further investigation in this area.

The synthesis of 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the bromo-difluorinated aromatic precursor followed by its coupling with a cyclopropanecarboxaldehyde derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective transformations. The final product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high enantiomeric purity.

The pharmacological potential of 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde has been explored in several preclinical studies. Researchers have focused on its interaction with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory processes. Initial studies suggest that this compound exhibits inhibitory activity against these enzymes, potentially making it useful in the treatment of inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has been investigated, raising possibilities for applications in neuropharmacology.

The role of halogen atoms in enhancing drug-like properties has been well-documented in medicinal chemistry literature. The presence of bromine and fluorine substituents in 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde not only improves metabolic stability but also modulates electronic properties, influencing binding affinity and selectivity. These effects are particularly important when designing molecules intended for oral administration or systemic delivery. Furthermore, fluorine atoms can increase lipophilicity without significantly altering molecular weight, which is a desirable characteristic for many drug candidates.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde with greater accuracy before conducting experimental validation. Molecular docking studies have been used to model interactions between this compound and target proteins, providing insights into potential binding modes and key interaction points. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted efficacy and selectivity.

The future directions for research on 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde include exploring its derivatives and investigating new therapeutic applications. By modifying the substituents on the aromatic ring or introducing additional functional groups into the cyclopropane moiety, researchers can generate libraries of compounds with tailored properties. These libraries can then be screened using high-throughput techniques to identify novel bioactive molecules with improved pharmacological profiles.

In conclusion, 1-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carbaldehyde (CAS No. 2229121-71-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an important role in advancing therapeutic strategies across multiple disciplines.